Cas no 643087-99-4 (Benzeneethanol, 4-amino-3-fluoro- (9CI))

• Product Name: Benzeneethanol, 4-amino-3-fluoro- (9CI)
• CAS No: 643087-99-4
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• CID: 1022839
• PubChem ID: 45090598
• Update Time: 2025-04-20

Benzeneethanol, 4-amino-3-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 4-amino-3-fluoro- (9CI)
• 2-(4-amino-3-fluorophenyl)ethanol
• APQAUFXEVNSGNC-UHFFFAOYSA-N
• 643087-99-4
• DTXSID30666658
• DB-099754
• SCHEMBL12021475
• 2-(4-Amino-3-fluorophenyl)ethan-1-ol

• Inchi： 1S/C8H10FNO/c9-7-5-6(3-4-11)1-2-8(7)10/h1-2,5,11H,3-4,10H2
• InChI Key： APQAUFXEVNSGNC-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CCO)N

Computed Properties

• Exact Mass: 155.074642105g/mol
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų